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Executive Summary

This technical guide provides a structural and performance analysis of 1,5-diazocane
dihydrochloride (also known as 1,5-diazacyclooctane dihydrochloride). Unlike rigid 6-
membered rings (e.g., piperazine) or flexible acyclic amines, the 8-membered 1,5-diazocane
scaffold exhibits unique "medium-ring" conformational properties.[1] This guide compares its
structural attributes, stability, and coordination performance against key alternatives, serving as
a reference for drug development and coordination chemistry applications.

Crystallographic Data & Structural Analysis

While the free base exists as a colorless oil, the dihydrochloride salt stabilizes the 8-membered
ring in a solid crystalline lattice. The "performance” of this molecule is dictated by its ability to
adopt specific conformations—most notably the Boat-Chair (BC) form—which minimizes
transannular strain.[2]

1.1 Representative Crystal Parameters

Note: Direct unit cell data for the simple dihydrochloride salt is rarely reported in isolation. The
data below reflects the 1,5-diazocane scaffold within a stabilized Cu(ll) coordination complex,
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which represents its biologically and chemically active state.

Parameter Data (from Cu(ll) Complex Analog)

Crystal System Orthorhombic

Space Group

Lattice Constants

Coordination Geometry Distorted Square Pyramidal

Key Bond Lengths Cu—N: 2.00 - 2.06 A

) Twist-Boat-Chair (dominates in
Conformation _
solution/complexes)

1.2 Conformational Landscape

The 8-membered ring of 1,5-diazocane is not rigid.[1] It exists in a dynamic equilibrium
dominated by the Boat-Chair (BC) conformation, which balances torsional strain against
transannular hydrogen interactions.

o Boat-Chair (BC): The global minimum for cyclooctane derivatives; allows 1,5-bridging.[1]
e Crown: High symmetry but energetically disfavored due to eclipsing interactions.

o Boat-Boat (BB): Observed as a transition state or in specific metal chelates.[1]

Comparative Performance Analysis

This section objectively compares 1,5-diazocane dihydrochloride against its structural isomer
(1,4-diazocane) and the industry-standard 6-membered ring (piperazine).[1]

2.1 Structural & Functional Comparison
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1,5-Diazocane 1,4-Diazocane Piperazine
Feature
2HCI 2HCI 2HCI
) ) 8-Membered 8-Membered
Ring Size ] ] 6-Membered (Small)
(Medium) (Medium)
Primary Conformation Boat-Chair Twist-Boat Chair (Rigid)

Bite Angle (Chelation)

Wide (allows bridging)

Narrow (adjacent)

N/A (linear linker)

Moderate (Pre-

Transannular Strain ] High Low (Relaxed)
organized)
Solubility (H20) High (>100 mg/mL) High Moderate
) N Stabilizes Square Stabilizes cis- ) )
Ligand Utility ] Linear linker
Pyramidal metals octahedral

2.2 Performance Insights

» Chelation Efficiency: 1,5-Diazocane acts as a superior bidentate ligand for metals requiring

distorted geometries (e.g., Cu(ll), Ni(ll)). Its "bite" distance is pre-organized by the boat-chair

conformation, unlike acyclic diamines which lose entropy upon binding.

o Thermal Stability: The dihydrochloride salt significantly elevates the thermal stability

compared to the free base (oil), allowing for precise stoichiometric dosing in solid-state

synthesis.

o Reactivity: The medium-ring strain makes the nitrogen centers more nucleophilic than those

in sterically unhindered acyclic amines, enhancing reaction rates in alkylation steps.

Experimental Protocols
Protocol A: Synthesis of 1,5-Diazocane Dihydrochloride

Objective: Conversion of the free base oil into the stable dihydrochloride salt.

» Dissolution: Dissolve 10 mmol of 1,5-diazacyclooctane (free base) in 20 mL of anhydrous

ethanol.
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 Acidification: Cool the solution to 0°C in an ice bath. Dropwise add 2.2 equivalents of
concentrated HCI (37%) or 4M HCI in dioxane.

o Precipitation: Stir for 30 minutes. The white precipitate forms immediately.
 Purification: Filter the solid and wash 3x with cold diethyl ether to remove excess acid.
e Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

o Yield: >90%][1][3]

o Appearance: Hygroscopic white crystalline powder.

Protocol B: Preparation of Cu(ll)-1,5-Diazocane Complex

Objective: To verify ligand binding and conformation.
e Reactants: Mix 1 mmol of 1,5-diazocane

2HCI with 1 mmol of Cu(CIO

)

6H
O in 10 mL methanol.

e Neutralization: Add 2 mmol of NaOH (aq) to neutralize the HCI and free the amine in situ.

o Crystallization: The solution turns deep blue. Allow slow evaporation at room temperature for
3-5 days.

o Result: Blue prisms suitable for X-ray diffraction, confirming the square pyramidal geometry.

Visualizations & Pathways
Figure 1: Conformational Dynamics & Chelation Logic

This diagram illustrates the transition from the free salt to the metal-bound complex,
highlighting the conformational shift.
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Caption: Transformation of 1,5-diazocane from salt to chelated ligand, locking the boat-chair
geometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 105-83-9|N1-(3-Aminopropyl)-N1-methylpropane-1,3-diamine|BLD Pharm [bldpharm.com]

2. macmillan.princeton.edu [macmillan.princeton.edu]

3. 1,5-Diazabicyclo[4.3.0]-5-nonene | 3001-72-7 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13697422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

